Cas no 828292-86-0 (OSSL_578535)

OSSL_578535 structure

Product name:OSSL_578535

CAS No:828292-86-0

MF:C₂₃H₂₄N₆OF₂S

MW:470.538

CID:3135545

OSSL_578535 Chemical and Physical Properties

Names and Identifiers

- OSSL_578535

OSSL_578535 Related Literature

1. Characterization and estimation of sulfaquinoxaline metabolites in animal tissues using liquid chromatography coupled to tandem mass spectrometry

Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
2. Brønsted acid catalysis – the effect of 3,3′-substituents on the structural space and the stabilization of imine/phosphoric acid complexes†

Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
3. British Standards Institution

Analyst, 1946,71, 541-541
4. Brookite TiO2 nanoflowers†

Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
5. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†

David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
6. Bacterial nanocellulose as a corneal bandage material: a comparison with amniotic membrane†

Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
7. Building microsphere–nanosheet structures in N-doped carbon to improve its performance in the oxygen reduction reaction and vanadium redox flow batteries†

Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
8. Bottom-up synthesis of meta-atoms as building blocks in self-assembled metamaterials: recent advances and perspectives

LaurentLermusiaux,LucienRoach,AlexandreBaron,MonaTreguer-Delapierre
9. Capillary zone electrophoresis–mass spectrometry with microliter-scale loading capacity, 140 min separation window and high peak capacity for bottom-up proteomics†

Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
10. Cellulose and lignin colocalization at the plant cell wall surface limits microbial hydrolysis of Populus biomass†

Green Chem., 2017,19, 2275-2285

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